4-((2-(Pyridin-4-yl)ethyl)sulfonyl)aniline

• Molecular Formula: C13H14N2O2S
• Molecular Weight: 262.33 g/mol
• IUPAC Name: 4-(2-pyridin-4-ylethylsulfonyl)aniline
• InChI: InChI=1S/C13H14N2O2S/c14-12-1-3-13(4-2-12)18(16,17)10-7-11-5-8-15-9-6-11/h1-6,8-9H,7,10,14H2
• InChI Key: KHQCALMQKDHBEJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N)S(=O)(=O)CCC2=CC=NC=C2

Description

4-((2-(Pyridin-4-yl)ethyl)sulfonyl)aniline is a useful research compound. Its molecular formula is C13H14N2O2S and its molecular weight is 262.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-(2-((4-nitrophenyl)sulfonyl)ethyl)pyridine (210 mg, 0.76 mmol) and 10% Pd/C (100 mg) in EtOH (100 mL) was stirred at room temperature for 3 h under H2 atmosphere (balloon). The reaction mixture was filtered and the filtrate was concentrated to dryness. The residue was purified by column chromatography on silica gel (MeOH/DCM=1/50) to afford 100 mg of 4-((2-(pyridin-4-yl)ethyl)sulfonyl)aniline as a white solid. 1H NMR (300 MHz, CDCl3) δ 8.48 (m, 2H), 7.67 (m, 2H), 7.05 (m, 2H), 6.70 (m, 2H), 4.23 (bs, 2H), 3.34-3.28 (m, 2H), 3.07-3.01 (m, 2H).